Cas no 14503-40-3 (Benzeneethanol,4-methyl-, 1-(4-methylbenzenesulfonate))

• Product Name: Benzeneethanol,4-methyl-, 1-(4-methylbenzenesulfonate)
• CAS No: 14503-40-3
• MF: C₁₆H₁₈O₃S
• MW: 290.377323627472
• CID: 209880
• PubChem ID: 285386
• Update Time: 2025-04-19

Benzeneethanol,4-methyl-, 1-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol,4-methyl-, 1-(4-methylbenzenesulfonate)
• (2-p-Tolyl-ethyl)-p-toluolsulfonat
• 1-< p-Tolyl> -cyclopentanon-(2)
• 2-(4-methylphenyl)cyclopentanone
• 2-(4-methylphenyl)ethyl tosylate
• 2-p-Tolyl-cyclopentanon
• 2-p-tolyl-cyclopentanone
• 2-p-tolylethyl toluene-p-sulphonate
• 2-p-tolylethyl tosylate
• 4-methylphenethyl tosylate
• CTK0I8501
• Cyclopentanone, 2-(4-methylphenyl)-
• EN300-91659
• p-Toluolsulfonsaeure-(4-methyl-phenethylester)
• AKOS005379078
• NSC142252
• 2-(4-methylphenyl)ethyl 4-methylbenzenesulfonate
• DTXSID20932475
• DBLJZZQZTIXACJ-UHFFFAOYSA-N
• 14503-40-3
• SCHEMBL6906905
• NSC-142252
• 2-(4-Methylphenyl)ethyl 4-methylbenzene-1-sulfonate
• EN300-7203006

• Inchi： 1S/C16H18O3S/c1-13-3-7-15(8-4-13)11-12-19-20(17,18)16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3
• InChI Key： DBLJZZQZTIXACJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 290.09774
• Monoisotopic Mass: 290.097665
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.174
• Boiling Point: 441.9°Cat760mmHg
• Flash Point: 221.1°C
• Refractive Index: 1.564
• PSA: 43.37
• LogP: 4.33220